Cas no 73963-72-1 (Cilostazol)
Cilostazol is a phosphodiesterase 3 inhibitor that offers improved efficacy in reducing symptoms of intermittent claudication by increasing blood flow and oxygen delivery to ischemic limbs, thereby enhancing walking distance and quality of life for patients with peripheral arterial disease. It demonstrates a favorable safety profile and tolerability.
Cilostazol structure
Product Name:Cilostazol
CAS No:73963-72-1
MF:C20H27N5O2
MW:369.46068406105
MDL:MFCD00866780
CID:59539
PubChem ID:24278291
Update Time:2025-10-10
Cilostazol Chemical and Physical Properties
Names and Identifiers
-
- Cilostazol
- CILOSTAZOL INTERMEDIATES
- 6-[4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL)BUTOXY]-3,4-DIHYDRO-2(1H)-QUINOLINONE
- 6-[4-(1-cyclohexyl-1h-tetrazol-5-yl)butoxy]-3,4-dihydro-2(1h)-quinolinone additional name: 6-[4-(1-cyclohexyl-5-tetrazolyl)butoxy]-1,2,3,4- tetrahydro-2-oxoquinolinone
- CILASTAZOL
- CILOSTAZOLE
- RETAL
- OPC 13013
- OPC 21
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydroquinolin-2(1H)-one
- Cilostal
- CILOSTAZOL JP
- PLETAAL
- PLETAL
- 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-3,4-dihydro-2(1H)-quinolinone
- SR-01000003107
- D01896
- SR-01000003107-4
- F20538
- NCGC00022153-02
- 6-[4-(1-cyclohexyltetrazol-5-yl)butoxy]-3,4-dihydro-1H-quinolin-2-one
- Opera_ID_488
- Lopac0_000218
- AB00382988_16
- AB00382988_15
- HMS3260L17
- N7Z035406B
- NCGC00015207-04
- BCPP000279
- AB00382988-14
- SCHEMBL16128
- CILOSTAZOL [MI]
- SMR000058428
- SW199053-2
- NCGC00022153-04
- HMS3268O09
- EU-0100218
- C 0737
- 2(1H)-Quionlinone, 6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-
- Cilostazol, >=98% (HPLC), powder
- Tocris-1692
- GTPL7148
- Tox21_110098
- 6-[4-(l-cyclohexyl-1,2,3,4-tetrazol-5-yl)butoxyl]-3,4-dihydrocarbostyril
- HMS3713F16
- AC-4334
- 6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-dihydroquinolin-2(1H)-one
- DTXSID9045132
- OPC 13013; OPC 21; Pletaal
- Tox21_110098_1
- Q258591
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-2(1H)-quinolinone
- Cilostazolum (INN-Latin)
- BRD-K67017579-001-13-3
- NCGC00015207-03
- HMS2234C06
- 3,4-Dihydro-6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-2(1H)-quinolinone
- MLS000758281
- CILOSTAZOL [WHO-DD]
- OPC-13013
- NCGC00015207-25
- CS-1759
- CILOSTAZOL [VANDF]
- SDCCGSBI-0050206.P003
- C2587
- Pharmakon1600-01505230
- Cilostazolum (Latin)
- DTXCID7025132
- CILOSTAZOL [MART.]
- OPC-21
- Cilostazol, United States Pharmacopeia (USP) Reference Standard
- 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-
- Tox21_500218
- BCP0726000145
- BRD-K67017579-001-04-2
- NCGC00022153-07
- 73963-72-1
- HSDB 8312
- MLS001076067
- Z1501485368
- HMS3412B18
- NCGC00015207-05
- NCGC00015207-08
- CILOSTAZOL [USP MONOGRAPH]
- CCG-39646
- NCGC00022153-06
- Cilastatin sodium, Antibiotic for Culture Media Use Only
- CHEMBL799
- Cilostazolum [INN-Latin]
- BRD-K67017579-001-07-5
- HMS1922N15
- BRN 3632107
- 6-(4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL)BUTOXY)QUINOLINE-2,3(1H,4H)-DIONE
- MLS000028470
- CHEBI:31401
- NCGC00015207-09
- KBio3_002259
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy)-3,4-dihydro-1H-quinolin-2-one
- NCGC00015207-07
- SR-01000003107-2
- 6-[4-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)butoxy]-1,2,3,4-tetrahydroquinolin-2-one
- Spectrum4_000772
- HMS2096F16
- NCGC00015207-01
- FT-0645036
- BSPBio_002759
- NSC758936
- HMS3676B18
- 2(1H)-Quinolinone, 6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-dihydro-
- Cilostazol (JP17/USP/INN)
- NCGC00015207-02
- BCP03724
- CILOSTAZOL (USP MONOGRAPH)
- s1294
- NCGC00260903-01
- Lopac-C-0737
- Spectrum5_001762
- Spectrum3_001170
- UNII-N7Z035406B
- MLS002153891
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butyloxy)-3,4-dihydroquinolin-2(1H)-one
- A837982
- 2(1H)-quinolinone, 6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydro-
- Cilostazol (USAN:USP:INN:BAN:JAN)
- NCGC00015207-12
- 6-[4-(1-cyclohexyl-1,2,3,4-tetrazol-5-yl)butoxy]-3,4-dihydrocarbostyril
- 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-3,4-dihydro-1H-quinolin-2-one
- CILOSTAZOL [USAN]
- DB01166
- HMS2093M14
- CILOSTAZOL [INN]
- CILOSTAZOL [ORANGE BOOK]
- Cilostazol [USAN:USP:INN:BAN:JAN]
- RRGUKTPIGVIEKM-UHFFFAOYSA-N
- MFCD00866780
- FT-0665038
- NCGC00015207-10
- MLS000759507
- SPECTRUM1505230
- CILOSTAZOL (USP-RS)
- KS-5154
- AKOS015855512
- Cilostazol, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00022153-05
- BCP9000530
- CILOSTAZOL [USP-RS]
- SBI-0050206.P002
- Pletal (TN)
- CILOSTAZOL [JAN]
- RETAL;PLETAL;OPC 21;PLETAAL;Cilostal
- NSC 758936
- HY-17464
- SR-01000003107-7
- AM90304
- 6-[4-(1-cyclohexyl-1h-tetrazol-5-yl)butoxy]-3,4-dihydrocarbostyril
- KBioGR_001184
- REGID_for_CID_2754
- HMS3654J13
- Q-200854
- BRD-K67017579-001-17-4
- SPBio_001256
- FT-0602474
- CAS-73963-72-1
- BDBM50225508
- NCGC00015207-11
- CILOSTAZOL (MART.)
- SR-01000003107-10
- Cilostazolum
- LP00218
- 6-(4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy)-3,4-dihydrocarbostyril
- Spectrum2_001118
- NSC-758936
- NS00009762
- Cilostazol,(S)
- NCGC00015207-06
- BRD-K67017579-001-05-9
- BRD-K67017579-001-28-1
- Cilostazol (JP18/USP/INN)
- BRD-K67017579-001-26-5
- 6-[4-(1-Cyclohexyl-5-tetrazolyl)butoxy]-1,2,3,4- tetrahydro-2-oxoquinolinone
- BRD-K67017579-001-27-3
-
- MDL： MFCD00866780
- Inchi： 1S/C20H27N5O2/c26-20-12-9-15-14-17(10-11-18(15)21-20)27-13-5-4-8-19-22-23-24-25(19)16-6-2-1-3-7-16/h10-11,14,16H,1-9,12-13H2,(H,21,26)
- InChI Key： RRGUKTPIGVIEKM-UHFFFAOYSA-N
- SMILES： O(C1C=CC2=C(C=1)CCC(N2)=O)CCCCC1=NN=NN1C1CCCCC1
Computed Properties
- Exact Mass: 369.21600
- Monoisotopic Mass: 369.21647512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.1
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- Color/Form: Colorless needle like crystals were obtained from methanol
- Density: 1.1832 (rough estimate)
- Melting Point: 158.0 to 162.0 deg-C
- Boiling Point: 499.57°C (rough estimate)
- Flash Point: 355.8 °C
- Refractive Index: 1.7600 (estimate)
- Solubility: DMSO: 18 mg/mL, soluble
- PSA: 81.93000
- LogP: 3.60270
- Merck: 2277
- λmax: 257(MeOH)(lit.)
- Solubility: It is easily soluble in acetic acid, chloroform, N-methyl-2-pyrrolidone or dimethyl sulfoxide, and almost insoluble in ether, water, 0.1mol/l hydrochloric acid or 0.1mol/l sodium hydroxide.
Cilostazol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- RTECS：VC8277500
-
Hazardous Material Identification：
- Toxicity：LD50 in mice, rats (mg/kg): >2000, >2000 i.p.; >5000, >5000 orally (Nomura)
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Cilostazol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cilostazol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-17464-10mM*1mLinDMSO |
Cilostazol |
73963-72-1 | 99.96% | 10mM*1mLinDMSO |
￥660 | 2023-07-26 | |
| MedChemExpress | HY-17464-50mg |
Cilostazol |
73963-72-1 | 99.87% | 50mg |
￥600 | 2025-04-16 | |
| MedChemExpress | HY-17464-100mg |
Cilostazol |
73963-72-1 | 99.87% | 100mg |
￥900 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129678-5g |
Cilostazol |
73963-72-1 | ≥99% | 5g |
¥99.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129678-1g |
Cilostazol |
73963-72-1 | ≥99% | 1g |
¥60.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129678-250mg |
Cilostazol |
73963-72-1 | ≥99% | 250mg |
¥38.90 | 2023-09-03 | |
| S e l l e c k ZHONG GUO | S1294-25mg |
Cilostazol (OPC-13013) |
73963-72-1 | 99.99% | 25mg |
¥782.25 | 2023-09-16 | |
| S e l l e c k ZHONG GUO | S1294-100mg |
Cilostazol (OPC-13013) |
73963-72-1 | 99.99% | 100mg |
¥2439.91 | 2023-09-16 | |
| DC Chemicals | DCAPI1569-100 mg |
Cilostazol |
73963-72-1 | >99% | 100mg |
$225.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1569-250 mg |
Cilostazol |
73963-72-1 | >99% | 250mg |
$450.0 | 2022-02-28 |
Cilostazol Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:73963-72-1)Cilostazol
Order Number:sfd5579
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:73963-72-1)Cilostazol, ≥ 98.0%
Order Number:LE13306;LE25474990
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:73963-72-1)Cilostazol
Order Number:A837982
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:41
Price ($):253.0
Email:sales@amadischem.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:73963-72-1)Cilostazol
Order Number:LE282
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com
Cilostazol Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:73963-72-1)Cilostazol
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:73963-72-1)Cilostazol, ≥ 98.0%
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry